(3,4-Dimethoxy-phenyl)-[4-(thiophene-2-carbonyl)-piperazin-1-yl]-methanone

• Molecular Formula: C18H20N2O4S
• Molecular Weight: 360.4 g/mol
• IUPAC Name: (3,4-dimethoxyphenyl)-[4-(thiophene-2-carbonyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C18H20N2O4S/c1-23-14-6-5-13(12-15(14)24-2)17(21)19-7-9-20(10-8-19)18(22)16-4-3-11-25-16/h3-6,11-12H,7-10H2,1-2H3
• InChI Key: SDQBWXCVKFVSQG-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)C(=O)N2CCN(CC2)C(=O)C3=CC=CS3)OC

Description

(3,4-Dimethoxy-phenyl)-[4-(thiophene-2-carbonyl)-piperazin-1-yl]-methanone is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is also known as TAK-659 and has been found to have promising anti-cancer properties.

Mechanism of Action

TAK-659 works by inhibiting the activity of several enzymes and proteins, including Bruton's tyrosine kinase (BTK) and interleukin-2-inducible T-cell kinase (ITK). These enzymes are involved in the signaling pathways that promote cancer cell growth and survival. By inhibiting their activity, TAK-659 can effectively block these pathways and prevent cancer cell proliferation.
Biochemical and Physiological Effects:
TAK-659 has been found to have several biochemical and physiological effects, including the inhibition of BTK and ITK activity, the induction of apoptosis (cell death) in cancer cells, and the suppression of tumor growth in animal models. It has also been shown to have a favorable safety profile in preclinical studies, with no significant toxicity or adverse effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using TAK-659 in lab experiments is its specificity for BTK and ITK inhibition, which makes it a valuable tool for studying the role of these enzymes in cancer cell signaling. However, one limitation is that TAK-659 has not yet been extensively studied in human clinical trials, so its efficacy and safety in humans are still unknown.

Future Directions

There are several potential future directions for research on TAK-659, including:
1. Clinical trials to evaluate its safety and efficacy in humans.
2. Further studies to elucidate its mechanism of action and identify potential biomarkers for patient selection.
3. Development of new analogs with improved pharmacokinetic and pharmacodynamic properties.
4. Combination therapy studies to evaluate the potential synergistic effects of TAK-659 with other cancer drugs.
5. Preclinical studies to investigate its potential use in other diseases, such as autoimmune disorders and inflammatory diseases.
In conclusion, TAK-659 is a promising compound with potential applications in the field of cancer therapy. Its specificity for BTK and ITK inhibition, favorable safety profile, and anti-tumor activity make it a valuable tool for studying cancer cell signaling pathways. However, further research is needed to fully understand its mechanism of action and evaluate its efficacy and safety in humans.

Synthesis Methods

The synthesis of TAK-659 involves several steps, including the reaction of 3,4-dimethoxybenzaldehyde with thiophene-2-carboxylic acid, followed by the reaction of the resulting product with piperazine and the subsequent addition of methanone. The final product is then purified using various techniques, such as column chromatography and recrystallization.

Scientific Research Applications

TAK-659 has been extensively studied for its potential use in the treatment of various types of cancer, including lymphoma, leukemia, and solid tumors. It has been found to inhibit the activity of several enzymes and proteins that are involved in cancer cell growth and survival, making it a promising candidate for cancer therapy.